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Abstract

Quinagolide is a non-ergot derived dopamine agonist distinguished by its high potency and
selectivity for the dopamine D2 receptor.[1][2] This technical guide provides a comprehensive
overview of quinagolide, focusing on its pharmacological profile, mechanism of action, receptor
selectivity, and the experimental methodologies used for its characterization. Its primary clinical
application is in the treatment of hyperprolactinemia, a condition often resulting from prolactin-
secreting pituitary adenomas.[1][3] Quinagolide's therapeutic efficacy is derived from its potent
agonism of D2 receptors on lactotrophs in the anterior pituitary gland, which leads to the
inhibition of prolactin secretion.[1][4] Its selectivity profile is thought to contribute to its
tolerability compared to older, ergot-derived dopamine agonists.[2][3]

Mechanism of Action

Quinagolide exerts its therapeutic effect by acting as a potent agonist at dopamine D2
receptors, particularly on the lactotroph cells of the anterior pituitary gland.[4][5] In the
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physiological state, the secretion of prolactin is tonically inhibited by dopamine.[4][5]
Quinagolide mimics this endogenous action.[4]

Upon binding to the D2 receptor, a G protein-coupled receptor (GPCR), quinagolide initiates a
signaling cascade through the inhibitory G protein, Gi/o.[1][6] This activation of the Gi/o protein
leads to the inhibition of the enzyme adenylyl cyclase.[3][6] The subsequent reduction in
adenylyl cyclase activity results in a decrease in the intracellular concentration of the second
messenger, cyclic adenosine monophosphate (cCAMP).[1][3] This cascade of events ultimately
suppresses the synthesis and release of prolactin.[4][5] Due to its high affinity for D2 receptors
and low affinity for D1 receptors, quinagolide's pharmacological action is highly selective.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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